6-Bromopyridine-2-boronic acid
Overview
Description
6-Bromopyridine-2-boronic acid is a chemical compound with the molecular formula C5H5BBrNO2 . It is a valuable building block in organic synthesis .
Synthesis Analysis
Protodeboronation of pinacol boronic esters, which includes 6-Bromopyridine-2-boronic acid, is a significant process in organic synthesis . This process utilizes a radical approach and is paired with a Matteson–CH2–homologation .Molecular Structure Analysis
The molecular weight of 6-Bromopyridine-2-boronic acid is 201.8 . The compound has a complex structure that can undergo UV-induced conformational isomerization and decarbonylation .Chemical Reactions Analysis
6-Bromopyridine-2-boronic acid can participate in Suzuki–Miyaura coupling, a widely applied transition metal-catalyzed carbon–carbon bond-forming reaction . The boron moiety in the compound can be converted into a broad range of functional groups .Physical And Chemical Properties Analysis
The physical and chemical properties of 6-Bromopyridine-2-boronic acid include a density of 1.8±0.1 g/cm3, a boiling point of 375.8±52.0 °C at 760 mmHg, and a molar refractivity of 38.8±0.4 cm3 .Scientific Research Applications
Sensing Applications
6-Bromopyridine-2-boronic acid: is utilized in sensing applications due to its interaction with diols and strong Lewis bases such as fluoride or cyanide anions . This interaction is pivotal in both homogeneous assays and heterogeneous detection systems, enabling the development of sensitive and selective sensors for various analytes.
Biological Labelling and Protein Manipulation
The compound’s ability to form stable complexes with diols allows it to be used in biological labelling. It can modify proteins, which is essential for understanding protein function and interaction . This application is crucial in the study of cellular processes and the development of new biological assays.
Therapeutic Development
Boronic acids, including 6-Bromopyridine-2-boronic acid , are explored for their potential in therapeutic development. Their interaction with biological molecules can lead to the creation of novel drugs, especially for targeting diseases that involve glycoproteins or other diol-containing biomolecules .
Separation Technologies
In the field of separation science, 6-Bromopyridine-2-boronic acid can be employed to create materials that selectively bind to specific molecules. This is particularly useful in chromatography and electrophoresis, where precise separation of compounds is required .
Material Science
This boronic acid derivative is a valuable building block in material science. It can be used to construct complex molecules with pyridine cores, which have applications in creating new materials with desired properties for various industrial applications.
Catalysis
6-Bromopyridine-2-boronic acid: serves as a reactant in various cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is a cornerstone reaction in the field of catalysis. It helps in the synthesis of complex organic molecules, which are essential in pharmaceuticals and agrochemicals .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary target of 6-Bromopyridine-2-boronic acid is the transition metal catalyst in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
The SM coupling reaction involves two main steps: oxidative addition and transmetalation . In the oxidative addition step, the transition metal catalyst (commonly palladium) becomes oxidized through its donation of electrons to form a new Pd–C bond . In the transmetalation step, the 6-Bromopyridine-2-boronic acid, which is a formally nucleophilic organic group, is transferred from boron to palladium .
Biochemical Pathways
The SM coupling reaction is a key biochemical pathway affected by 6-Bromopyridine-2-boronic acid . This reaction allows for the formation of carbon–carbon bonds under mild and functional group tolerant conditions . The use of 6-Bromopyridine-2-boronic acid in this reaction contributes to the formation of chemically differentiated fragments .
Pharmacokinetics
It’s known that the compound is used in reactions that require mild conditions and a relatively stable, readily prepared, and generally environmentally benign organoboron reagent .
Result of Action
The result of the action of 6-Bromopyridine-2-boronic acid in the SM coupling reaction is the formation of new carbon–carbon bonds . This contributes to the synthesis of complex organic compounds .
Action Environment
The action of 6-Bromopyridine-2-boronic acid is influenced by the reaction conditions. For example, the SM coupling reaction requires a transition metal catalyst and occurs under mild conditions . The stability of 6-Bromopyridine-2-boronic acid also plays a role in its efficacy .
properties
IUPAC Name |
(6-bromopyridin-2-yl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BBrNO2/c7-5-3-1-2-4(8-5)6(9)10/h1-3,9-10H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUOJYGQPHHRLAO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=NC(=CC=C1)Br)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BBrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50376409 |
Source
|
| Record name | 6-Bromopyridine-2-boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50376409 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.82 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromopyridine-2-boronic acid | |
CAS RN |
440680-34-2 |
Source
|
| Record name | B-(6-Bromo-2-pyridinyl)boronic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=440680-34-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Bromopyridine-2-boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50376409 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-Bromopyridine-2-boronic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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